Cas no 757982-79-9 (1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-phenyl-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-phenyl-
• CAS No: 757982-79-9
• MF: C₁₃H₉IN₂
• MW: 320.128434896469
• CID: 1775919
• PubChem ID: 59811870
• Update Time: 2025-04-21

1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine, 3-iodo-5-phenyl-
• SCHEMBL1800807
• 3-iodo-5-phenyl-1H-pyrrolo[2,3-b]pyridine
• MILQVUUPOKQTQF-UHFFFAOYSA-N
• 757982-79-9

• Inchi： 1S/C13H9IN2/c14-12-8-16-13-11(12)6-10(7-15-13)9-4-2-1-3-5-9/h1-8H,(H,15,16)
• InChI Key： MILQVUUPOKQTQF-UHFFFAOYSA-N
• SMILES： IC1=CNC2C1=CC(=CN=2)C1C=CC=CC=1

Computed Properties

• Exact Mass: 319.98067
• Monoisotopic Mass: 319.98105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68